Cas no 1805538-24-2 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine)
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine
-
- Inchi: 1S/C8H7BrF2INO/c1-14-5-3-13-4(2-9)6(7(5)12)8(10)11/h3,8H,2H2,1H3
- InChI Key: HPIOGFOTLCVNDZ-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(CBr)C=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029025213-250mg |
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine |
1805538-24-2 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029025213-500mg |
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine |
1805538-24-2 | 95% | 500mg |
$1,600.75 | 2022-04-01 | |
| Alichem | A029025213-1g |
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine |
1805538-24-2 | 95% | 1g |
$2,779.20 | 2022-04-01 |
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine
2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine: A Comprehensive Overview
The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine, with the CAS number 1805538-24-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromomethyl group at position 2, a difluoromethyl group at position 3, an iodo group at position 4, and a methoxy group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical reactions and applications.
Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of multiple halogen atoms (bromine and iodine) and the methoxy group provides opportunities for diverse reactivity patterns. For instance, the bromomethyl group can act as an electrophilic site in nucleophilic substitution reactions, while the difluoromethyl group introduces fluorine atoms, which are known to enhance bioavailability and metabolic stability in drug molecules. The iodo group further adds to the molecule's versatility by serving as a potential leaving group in elimination or substitution reactions.
In terms of synthesis, this compound can be prepared through a multi-step process involving halogenation, alkylation, and oxidation reactions. One notable approach involves the selective substitution of hydrogen atoms on the pyridine ring with appropriate groups using transition metal catalysts. Recent advancements in catalytic methods have enabled higher yields and better selectivity in these transformations, making the synthesis of this compound more efficient and scalable.
The electronic properties of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine have also been explored in the context of materials science. The pyridine ring's conjugated system allows for π-electron delocalization, which can be advantageous in applications such as semiconductors or optoelectronic devices. Researchers have investigated its potential as a precursor for constructing heterocyclic frameworks with tailored electronic characteristics.
In addition to its synthetic applications, this compound has shown promise in biological systems. The methoxy group at position 5 contributes to hydrophilicity, which can enhance solubility and bioavailability when incorporated into drug candidates. Recent studies have demonstrated its ability to modulate enzyme activity or bind to specific receptors, suggesting its role as a lead compound in drug discovery programs targeting various therapeutic areas.
The structural complexity of this compound also makes it an attractive candidate for studying reaction mechanisms and stereochemical outcomes. Its multiple functional groups provide ample opportunities for exploring regioselectivity and stereoselectivity in organic reactions. For example, investigations into its participation in cross-coupling reactions have revealed insights into how different substituents influence reaction pathways and product distributions.
From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photolytic pathways that could break down this compound into less harmful byproducts. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.
In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine stands out as a versatile and multifaceted organic compound with applications spanning across various scientific disciplines. Its unique structure, reactivity patterns, and potential for further functionalization make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation.
1805538-24-2 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)